Cas no 1218780-40-5 (2,3,4,5,6-Pentafluoro-2'-nitro-4'-chlorobiphenyl)

• Product Name: 2,3,4,5,6-Pentafluoro-2'-nitro-4'-chlorobiphenyl
• CAS No: 1218780-40-5
• MF: C₁₂H₃ClF₅NO₂
• MW: 323.602739572525
• CID: 4997621
• Update Time: 2023-08-24

2,3,4,5,6-Pentafluoro-2'-nitro-4'-chlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-Pentafluoro-2'-nitro-4'-chlorobiphenyl
• 4'-Chloro-2'-nitro-2,3,4,5,6-pentafluorobiphenyl

• Inchi： 1S/C12H3ClF5NO2/c13-4-1-2-5(6(3-4)19(20)21)7-8(14)10(16)12(18)11(17)9(7)15/h1-3H
• InChI Key： OXXZSPNPFOPDRN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 382
• XLogP3: 4.5
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls